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Introduction
SAR405838 (also known as MI-77301) is a potent and selective small-molecule inhibitor of the

Mouse Double Minute 2 (MDM2) homolog protein. In cancer cells with wild-type p53, the tumor

suppressor function of p53 is often negated by its interaction with MDM2, which targets p53 for

proteasomal degradation. SAR405838 disrupts this interaction, leading to the stabilization and

activation of p53, thereby restoring its tumor-suppressive functions, including cell cycle arrest

and apoptosis.[1][2][3] This technical guide provides an in-depth overview of SAR405838,

focusing on its mechanism of action, quantitative preclinical and clinical data, and detailed

experimental protocols for its study.

Mechanism of Action: The MDM2-p53 Axis
The tumor suppressor protein p53 is a critical regulator of cell cycle progression and apoptosis.

[4][5] Its activity is tightly controlled by the E3 ubiquitin ligase MDM2. In many tumors with wild-

type p53, MDM2 is overexpressed, leading to the continuous degradation of p53 and allowing

cancer cells to evade apoptosis.[1][4]

SAR405838 is designed to fit into the p53-binding pocket of MDM2, effectively blocking the

protein-protein interaction between MDM2 and p53.[1][2] This disruption prevents the MDM2-

mediated ubiquitination and subsequent degradation of p53. As a result, p53 accumulates in
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the nucleus, where it can act as a transcription factor, upregulating the expression of its target

genes. Key among these are:

p21 (CDKN1A): A cyclin-dependent kinase inhibitor that induces cell cycle arrest, primarily at

the G1/S checkpoint.[1][2]

PUMA (BBC3): A pro-apoptotic protein that plays a crucial role in initiating apoptosis.[1][2]

MDM2: As part of a negative feedback loop, p53 also transcriptionally activates MDM2.[1][2]

The ultimate cellular outcomes of p53 activation by SAR405838 are cell cycle arrest and/or

apoptosis, depending on the cellular context.[1][2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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